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Compound of Interest

Compound Name: SEW84

Cat. No.: B12397975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SEW84 is a first-in-class small molecule inhibitor that specifically targets the Aha1-stimulated

Hsp90 ATPase activity.[1][2][3] By binding to the C-terminal domain of the co-chaperone Aha1,

SEW84 weakens its interaction with Hsp90, thereby impeding the chaperoning activities

dependent on this complex.[1][4] This targeted mechanism of action has shown therapeutic

potential in various models, including those for prostate cancer and neurodegenerative

diseases like Alzheimer's, by promoting the clearance of pathological proteins such as

androgen receptor variants and phosphorylated tau.[1][4] These application notes provide a

detailed guide for the preparation and storage of SEW84 stock solutions to ensure its stability

and efficacy in experimental settings.

Quantitative Data Summary
The following tables summarize the key quantitative information for SEW84.

Table 1: Chemical and Physical Properties
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Property Value Reference

Molecular Formula C₁₉H₁₄F₄N₄OS [3]

Molecular Weight 422.40 g/mol [2][3]

CAS Number 259089-67-3 [2]

Appearance Solid powder [3]

Table 2: Inhibitory and Binding Activities

Target/Assay IC₅₀ / Kₔ Reference

Aha1-stimulated Hsp90

ATPase activity
IC₅₀ = 0.3 µM [2]

Binding to Aha1 C-terminal

domain
Kₔ = 1.7 µM [2]

GR-dependent luciferase

expression
IC₅₀ = 1.3 µM [2]

AR-dependent luciferase

expression
IC₅₀ = 0.7 µM [2]

Table 3: Recommended Storage Conditions

Form Solvent Temperature Duration Reference

Powder - -20°C Up to 2 years [2]

Stock Solution DMSO 4°C Up to 2 weeks [2]

Stock Solution DMSO -80°C Up to 6 months [2]

Experimental Protocols
Protocol 1: Preparation of SEW84 Stock Solution (10 mM
in DMSO)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medkoo.com/products/42336
https://dcchemicals.com/coa/COA_DC70767.html
https://www.medkoo.com/products/42336
https://dcchemicals.com/coa/COA_DC70767.html
https://www.medkoo.com/products/42336
https://dcchemicals.com/coa/COA_DC70767.html
https://dcchemicals.com/coa/COA_DC70767.html
https://dcchemicals.com/coa/COA_DC70767.html
https://dcchemicals.com/coa/COA_DC70767.html
https://dcchemicals.com/coa/COA_DC70767.html
https://dcchemicals.com/coa/COA_DC70767.html
https://dcchemicals.com/coa/COA_DC70767.html
https://www.benchchem.com/product/b12397975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the preparation of a 10 mM stock solution of SEW84 in dimethyl

sulfoxide (DMSO).

Materials:

SEW84 powder

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Equilibration: Before opening, allow the vial of SEW84 powder to equilibrate to room

temperature for at least 1 hour to prevent condensation.[2]

Weighing: Accurately weigh the desired amount of SEW84 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.224 mg of

SEW84 (Molecular Weight = 422.40 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the SEW84 powder. Using

the previous example, add 1 mL of DMSO to the 4.224 mg of SEW84.

Solubilization: Vortex the solution thoroughly until the SEW84 powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid

dissolution if necessary.

Aliquoting: For long-term storage and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in tightly sealed

microcentrifuge tubes or amber vials.
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Labeling: Clearly label each aliquot with the compound name (SEW84), concentration (10

mM), solvent (DMSO), and the date of preparation.

Protocol 2: Storage and Handling of SEW84 Stock
Solutions
Proper storage is critical to maintain the integrity of the SEW84 stock solution.

Short-Term Storage:

For use within two weeks, store the DMSO stock solution at 4°C.[2]

Long-Term Storage:

For storage longer than two weeks, store the aliquoted DMSO stock solution at -80°C for up

to six months.[2]

Handling:

When retrieving a stored aliquot, thaw it completely and bring it to room temperature before

opening.

Before use, briefly vortex the thawed solution to ensure homogeneity.

Avoid repeated freeze-thaw cycles.

It is best practice to prepare and use solutions on the same day whenever possible.[2]

Signaling Pathway and Mechanism of Action
SEW84 functions by inhibiting the ATPase activity of Hsp90 that is stimulated by the co-

chaperone Aha1. This is achieved through the direct binding of SEW84 to the C-terminal

domain of Aha1, which in turn weakens the Aha1-Hsp90 interaction. This disruption interferes

with the Hsp90 chaperone cycle, leading to the misfolding and subsequent degradation of

Hsp90 client proteins.
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Caption: Mechanism of action of SEW84.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12397975#guide-to-sew84-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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